Cas no 389571-79-3 (1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-)

• Product Name: 1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-
• CAS No: 389571-79-3
• MF: C₉H₃F₃INO₂
• MW: 341.02530503273
• CID: 1494779
• PubChem ID: 10860768
• Update Time: 2025-04-21

1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-
• 4-iodo-6-(trifluoromethyl)-1H-indole-2,3-dione
• SCHEMBL6179642
• 4-iodo-6-(trifluoromethyl)indoline-2,3-dione
• 389571-79-3
• DTXSID90446236
• ZJJBWXFYCLGVAS-UHFFFAOYSA-N
• 4-iodo-6-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C9H3F3INO2/c10-9(11,12)3-1-4(13)6-5(2-3)14-8(16)7(6)15/h1-2H,(H,14,15,16)
• InChI Key： ZJJBWXFYCLGVAS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC2=C1C(C(N2)=O)=O

Computed Properties

• Exact Mass: 340.91559
• Monoisotopic Mass: 340.91606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17